Cas no 2413877-50-4 (tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• CAS No: 2413877-50-4
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 5675650
• PubChem ID: 165770468
• Update Time: 2025-06-14

tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-methoxyphenyl)methyl]-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
• EN300-26666350
• 2413877-50-4
• tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

• Inchi： 1S/C15H19N3O3S2/c1-15(2,3)21-14(19)18(12-16-17-13(22)23-12)9-10-5-7-11(20-4)8-6-10/h5-8H,9H2,1-4H3,(H,17,22)
• InChI Key： SJUPTORCXFXRCT-UHFFFAOYSA-N
• SMILES： S1C(NN=C1N(C(=O)OC(C)(C)C)CC1C=CC(=CC=1)OC)=S

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413877-50-4)

The compound tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate (CAS No. 2413877-50-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a carbamate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for sulfur-containing heterocycles like 1,3,4-thiadiazoles has surged, driven by their versatility in drug discovery. The 5-sulfanyl group in this compound enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized to improve binding affinity and selectivity. The 4-methoxyphenyl segment further contributes to its lipophilicity, a critical factor in pharmacokinetic properties.

The tert-butyl carbamate protecting group in this molecule is another noteworthy feature. It offers stability during synthetic processes while allowing for controlled deprotection under mild conditions. This attribute is highly valued in peptide synthesis and medicinal chemistry, where protecting group strategies are pivotal. As the pharmaceutical industry shifts toward green chemistry, compounds like this are being explored for their compatibility with environmentally friendly synthetic routes.

From an analytical perspective, the characterization of CAS No. 2413877-50-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. The rise of AI-driven drug discovery has also spotlighted such molecules, as computational models predict their interactions with biological targets more efficiently than traditional methods.

Beyond pharmaceuticals, tert-butyl N-(4-methoxyphenyl)methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate holds potential in agrochemical innovation. Its thiadiazole backbone is known to exhibit herbicidal and fungicidal activities, addressing the global need for sustainable crop protection solutions. With increasing regulatory scrutiny on conventional agrochemicals, this compound’s low environmental persistence could position it as a safer alternative.

In conclusion, CAS No. 2413877-50-4 represents a multifaceted compound with broad applicability in life sciences. Its synthesis, properties, and potential uses resonate with current trends like precision medicine and sustainable agriculture. As research progresses, this molecule may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.